2-[5-[1-(5-Fluoropyridin-2-yl)piperidin-4-yl]pyrazol-1-yl]ethanol

• IUPAC Name: 2-[5-[1-(5-fluoropyridin-2-yl)piperidin-4-yl]pyrazol-1-yl]ethanol
• InChI: InChI=1S/C15H19FN4O/c16-13-1-2-15(17-11-13)19-7-4-12(5-8-19)14-3-6-18-20(14)9-10-21/h1-3,6,11-12,21H,4-5,7-10H2
• InChI Key: JHQNXQBZPGSMJH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=CC=NN2CCO)C3=NC=C(C=C3)F
• Molecular Formula: C15H19FN4O
• Molecular Weight: 290.34 g/mol

Description

2-[5-[1-(5-Fluoropyridin-2-yl)piperidin-4-yl]pyrazol-1-yl]ethanol is a complex organic compound that features a fluoropyridine moiety, a piperidine ring, and a pyrazole ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[5-[1-(5-Fluoropyridin-2-yl)piperidin-4-yl]pyrazol-1-yl]ethanol typically involves multiple steps, starting with the preparation of the fluoropyridine and piperidine intermediates. The fluoropyridine can be synthesized through various methods, including the Umemoto reaction and the Balz-Schiemann reaction . The piperidine intermediate is often prepared via cyclization reactions involving appropriate precursors . The final step involves coupling the fluoropyridine and piperidine intermediates with a pyrazole derivative under suitable conditions, such as using a palladium-catalyzed cross-coupling reaction .

Industrial Production Methods

Industrial production of this compound may involve optimizing the synthetic route for large-scale synthesis. This includes selecting cost-effective reagents, optimizing reaction conditions to maximize yield, and ensuring the process is environmentally friendly. Techniques such as continuous flow chemistry and automated synthesis may be employed to enhance efficiency and scalability .

Chemical Reactions Analysis

Types of Reactions

2-[5-[1-(5-Fluoropyridin-2-yl)piperidin-4-yl]pyrazol-1-yl]ethanol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to modify the functional groups, such as reducing the pyrazole ring.

Substitution: The fluorine atom on the pyridine ring can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like lithium aluminum hydride for reduction, and nucleophiles like amines for substitution reactions .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the hydroxyl group can yield a ketone, while substitution of the fluorine atom can result in various substituted pyridine derivatives .

Scientific Research Applications

2-[5-[1-(5-Fluoropyridin-2-yl)piperidin-4-yl]pyrazol-1-yl]ethanol has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activities, such as antiviral and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its unique structural features.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 2-[5-[1-(5-Fluoropyridin-2-yl)piperidin-4-yl]pyrazol-1-yl]ethanol involves its interaction with specific molecular targets. The fluoropyridine moiety can interact with various enzymes and receptors, modulating their activity. The piperidine and pyrazole rings contribute to the compound’s binding affinity and specificity . The exact pathways and targets depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Similar Compounds

1-(5-Fluoropyridin-2-yl)piperidin-4-one: Shares the fluoropyridine and piperidine moieties but lacks the pyrazole ring.

2-Chloro-5-fluoropyrimidine: Contains a fluoropyridine moiety but differs in the overall structure and functional groups.

Uniqueness

2-[5-[1-(5-Fluoropyridin-2-yl)piperidin-4-yl]pyrazol-1-yl]ethanol is unique due to its combination of fluoropyridine, piperidine, and pyrazole rings, which confer distinct chemical and biological properties. This structural uniqueness makes it a valuable compound for various research and industrial applications .